![molecular formula C11H7Cl2FN2O B067814 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one CAS No. 175135-46-3](/img/structure/B67814.png)
4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one (DFP) is an organic compound with a wide range of potential applications in the scientific research field. It is a heterocyclic compound with a pyridazine ring, a benzyl group, and two chlorine atoms. DFP is a useful intermediate for the synthesis of various compounds and has been reported to have interesting biological activities.
Scientific Research Applications
Anticonvulsant Activity : Kelley et al. (1995) synthesized and tested 3H-imidazo[4,5-c]pyridazine and related compounds, including analogues of 9-(2-fluorobenzyl)-6-methylamino-9H-purine, for anticonvulsant activities. These compounds showed potential in protecting rats against seizures induced by maximal electroshock (Kelley et al., 1995).
Anticancer Activity : Mehvish et al. (2022) focused on synthesizing new 3(2h)-one pyridazinone derivatives, which demonstrated significant antioxidant activity in vitro. These compounds, including 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one, were also evaluated for their potential anticancer activity through molecular docking studies (Mehvish & Kumar, 2022).
Synthetic Applications : A novel approach to functionalized pyridazinone arrays, as explored by Helm et al. (2006), demonstrates the utility of compounds like this compound in synthetic chemistry. This study highlighted the regioselective bond-forming reactions of 3,6-dichloro-1H-pyridazin-4-ones (Helm, Plant, & Harrity, 2006).
HIV Research : Research by Heinisch et al. (1996) on pyridazino[3,4-b][1,5]benzodiazepin-5-ones, related to the compound , revealed their potential as inhibitors of the human immunodeficiency virus type 1 reverse transcriptase. This study provides insights into the role of such compounds in antiviral research (Heinisch et al., 1996).
Myocardial Perfusion Imaging : Mou et al. (2012) explored the synthesis and evaluation of 18F-labeled pyridaben analogues, including compounds structurally similar to this compound, for myocardial perfusion imaging with PET. This study highlights the potential use of such compounds in diagnostic imaging (Mou et al., 2012).
Properties
IUPAC Name |
4,5-dichloro-2-[(2-fluorophenyl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7Cl2FN2O/c12-8-5-15-16(11(17)10(8)13)6-7-3-1-2-4-9(7)14/h1-5H,6H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXXLLZDAGSQFED-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=O)C(=C(C=N2)Cl)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7Cl2FN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371629 |
Source
|
Record name | 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175135-46-3 |
Source
|
Record name | 4,5-Dichloro-2-(2-fluorobenzyl)pyridazine-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80371629 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 175135-46-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.